molecular formula C17H17N5O3 B5686214 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide

2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide

Cat. No. B5686214
M. Wt: 339.3 g/mol
InChI Key: HJNMZZVSWXAPDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide, also known as BTEAH, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. BTEAH is a hydrazone derivative that has been synthesized through a multi-step process, and its unique structure has led to investigations into its mechanism of action and potential uses.

Mechanism of Action

The mechanism of action of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide is not fully understood, but studies have suggested that it may act through various pathways, including inhibition of enzyme activity, modulation of oxidative stress, and interaction with cellular signaling pathways. 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide has been shown to interact with various proteins and enzymes, including acetylcholinesterase, butyrylcholinesterase, and various metalloproteins.
Biochemical and Physiological Effects:
Studies have shown that 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide has various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide has been shown to reduce oxidative stress and inflammation in various cell and animal models, and may have potential as a therapeutic agent for diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide is its unique structure, which may allow for specific interactions with proteins and enzymes. Additionally, 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide has been shown to have low toxicity in various cell and animal models, which may make it a safer alternative to other chemicals. However, one limitation of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide, including investigations into its mechanism of action, potential therapeutic applications, and development of new synthetic methods. One area of interest is the use of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide as a ligand in the synthesis of metal complexes, which may have potential applications in catalysis and other areas. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide, and to determine its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide involves several steps, including the condensation of 3-ethoxy-4-hydroxybenzaldehyde with acetic hydrazide, followed by the addition of 1H-1,2,3-benzotriazole-1-carboxylic acid and subsequent heating and purification. The final product is a white crystalline powder that has been characterized through various analytical techniques, including NMR spectroscopy and X-ray crystallography.

Scientific Research Applications

2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide has been studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and materials science. In biochemistry, 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide has been investigated for its ability to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. In pharmacology, 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide has been shown to have anti-inflammatory and antioxidant properties, and may have potential as a therapeutic agent for various diseases. In materials science, 2-(1H-1,2,3-benzotriazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)acetohydrazide has been used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis and other areas.

properties

IUPAC Name

2-(benzotriazol-1-yl)-N-[(3-ethoxy-4-hydroxyphenyl)methylideneamino]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17N5O3/c1-2-25-16-9-12(7-8-15(16)23)10-18-20-17(24)11-22-14-6-4-3-5-13(14)19-21-22/h3-10,23H,2,11H2,1H3,(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HJNMZZVSWXAPDW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)C=NNC(=O)CN2C3=CC=CC=C3N=N2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1H-1,2,3-Benzotriazol-1-YL)-N'-[(Z)-(3-ethoxy-4-hydroxyphenyl)methylidene]acetohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.